BENGHE Methodological & Application

Check Availability & Pricing

Application Notes: The Role of Nobelium (No) in
Advanced Heavy Element Research

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Nobelium
CAS No.: 10028-14-5
Cat. No.: B154978
Get Quote
. J
Introduction

Nobelium (No), a synthetic transuranic element with atomic number 102, holds a unique
position in the periodic table as the penultimate member of the actinide series.[1][2] Due to its
extreme instability and the minuscule quantities in which it can be produced, nobelium has no
commercial applications.[2] Its sole purpose lies in fundamental scientific research, where it
serves as a critical tool for probing the limits of the periodic table, understanding the behavior
of super-heavy elements, and testing advanced theories of atomic and nuclear structure.[2][3]

Key Applications in Heavy Element Research

The research applications of nobelium are centered on its unique nuclear and chemical
properties. It is produced exclusively in particle accelerators through the fusion of lighter atomic
nuclei.[3][4]

e Probing Nuclear Structure and Stability: The study of nobelium isotopes provides crucial
data for refining nuclear models. For instance, the nucleus of nobelium-254 has been
shown to be deformed rather than spherical, and it remains remarkably stable even in high-
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spin states.[5] This finding provides direct experimental insight into the structural properties
of heavy nuclei and helps theorists predict the characteristics of the long-sought "island of
stability” for superheavy elements.[3][5]

 Investigating Relativistic Effects and Chemical Properties: Nobelium's chemistry is of
significant interest because its most stable oxidation state in aqueous solution is +2
([Rn]5f%), which is highly unusual for an actinide.[1][4][6] Most other actinides are most
stable in the +3 state.[4] This unique stability of the No2* ion, predicted by Glenn T. Seaborg
in 1949, confirms the presence of a stable, filled 5f14 electron shell and provides a powerful
tool for studying the profound influence of relativistic effects on electron orbitals in the
heaviest elements.[4][7] Recent breakthroughs have allowed for the first-ever direct
measurement of molecules containing nobelium, enabling a direct comparison of chemical
properties between early and late actinides and further refining our understanding of periodic
trends.[8][9]

e Synthesis of Heavier Elements: Techniques developed for the synthesis and identification of
nobelium isotopes pave the way for the discovery of new, even heavier elements.[3]
Nobelium can be a product in the decay chain of heavier elements, and studying its
formation helps researchers understand the nuclear reaction dynamics essential for pushing
the boundaries of the periodic table.[3][10]

Quantitative Data

The production and study of nobelium are inherently quantitative, relying on precise
measurements of reaction cross-sections, decay energies, and half-lives.

Table 1: Properties of Key Nobelium Isotopes for Research
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| 224No | ~51 seconds | Alpha Decay, Spontaneous Fission | 2°8Pb + 48Ca — 2°6No* — 254No +
2n |

Data compiled from sources:[1][3][4][5][6]

Table 2: Example Nobelium Production Reactions

Projectile

o Product .
Target Isotope  Projectile lon Energy Facility Type
Isotope
(Approx.)
. . Cyclotron /
Curium-246 Carbon-13 Nobelium-259 ;
70-80 MeV Linear
(246Cm) (13C) (259N°)
Accelerator
urium- obelium-
C 248 Nobel 255
Carbon-12 (*2C) ~73 MeV Cyclotron
(248Cm) (255N0)
Californium-249 Nobelium-255 Heavy lon Linear
Carbon-12 (:2C) ~73 MeV
(24°Cf) (#*>No) Accelerator

| Lead-208 (2°8Pb) | Calcium-48 (#8Ca) | 215-220 MeV | Nobelium-254 (254No) |
Superconducting Linear Accelerator |

Data compiled from sources:[3][4][5][7]

Experimental Protocols

The following represents a generalized protocol for the production, separation, and
identification of a nobelium isotope. These experiments are conducted "atom-at-a-time,"
meaning that individual atoms are detected and analyzed.[7]

Protocol 1: Synthesis and Identification of 25°No

e 1.0 Objective: To synthesize the isotope nobelium-255 via a heavy-ion fusion-evaporation
reaction and to identify it through its characteristic alpha decay.

e 2.0 Materials and Equipment:
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o Target: Californium-249 (24°Cf), electrodeposited onto a thin beryllium or titanium foil (~350
Hg/cm2).[4]

o Projectile: Abeam of Carbon-12 (*2C) ions.[4]

o Accelerator: A heavy-ion accelerator, such as a cyclotron or linear accelerator (LINAC),
capable of accelerating 12C ions to ~73 MeV.[4][7]

o Separator: A gas-filled recoil separator (e.g., Berkeley Gas-filled Separator) to physically
separate the nobelium products from the unreacted primary beam and other reaction
byproducts.[8]

o Detector System: A position-sensitive silicon detector array for measuring the energy and
position of alpha particles and spontaneous fission events. The detector is typically placed
at the focal plane of the separator.

3.0 Methodology:

o Target Preparation: A thin, uniform target of 24°Cf is prepared to maximize the yield and
minimize energy loss of the recoiling products.

o lIrradiation: The 24°Cf target is bombarded with a high-intensity beam of 12C ions from the
accelerator. The beam energy is precisely tuned to maximize the cross-section for the
249Cf(12C, 6n)2>>No reaction.[4]

o Product Separation: The reaction products, including the desired 2>>No atoms, recoil out of
the target. They enter the gas-filled separator, where their trajectory is determined by their
magnetic rigidity. This allows for the spatial separation of the nobelium atoms from the
vastly more numerous projectile ions and other unwanted particles.[8][9]

o Implantation and Detection: The separated 2>>No atoms are implanted into the silicon
detector array. The system records the time and position of each implantation event.

o Decay Analysis: The subsequent radioactive decay of the implanted atom is monitored.
For 2>5No, the primary signature is the emission of an alpha particle with a characteristic
energy. The detector system measures the energy of this alpha particle and the time
elapsed between implantation and decay (which correlates to the isotope's half-life).
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o Genetic Correlations: Further confidence in identification is achieved by observing the
decay of the daughter nuclide. The alpha decay of 2>>No produces fermium-251 (2>*Fm),
which has its own distinct alpha decay signature. Observing this correlated sequence of
decays provides a definitive identification of the parent nobelium isotope.

e 4.0 Data Analysis:

o The collected data (implantation position, decay energy, decay time) are analyzed to
reconstruct decay chains.

o An energy spectrum of detected alpha particles is generated. Peaks in this spectrum
correspond to the characteristic decay energies of 22°No and its daughter products.

o Adecay curve is plotted by binning the time differences between implantation and the first
decay. This curve is fitted with an exponential function to determine the experimental half-
life of the isotope, which is then compared to known values for 22°No (3.1 minutes).[4]

Visualizations

The following diagrams illustrate the workflow and logical relationships in nobelium research.
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Caption: Experimental workflow for the synthesis and identification of nobelium.
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Caption: Logical relationships in nobelium research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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